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Introduction

B220, also known as CD45R, is an isoform of the CD45 protein, a receptor-linked protein
tyrosine phosphatase.[1][2] It is predominantly expressed on B cells at all stages of
development, from pro-B to mature B cells, and also on subsets of T cells and NK cells.[2][3]
With a molecular weight ranging from 180 to 240 kDa, B220 plays a crucial role in B-cell
receptor (BCR) and T-cell receptor (TCR) signaling.[1][2][3] This protocol provides a detailed
method for the detection of B220 protein in cell lysates using Western blotting.

B220 Signaling Pathway

B220 is a critical component of the B-cell receptor (BCR) signaling cascade. Upon antigen
binding to the BCR, B220 is thought to dephosphorylate inhibitory tyrosines on Src-family
kinases, such as Lyn, leading to their activation. This initiates a downstream signaling cascade
involving Syk, BTK, and PLCy2, ultimately resulting in the activation of transcription factors that
drive B-cell proliferation, differentiation, and antibody production.
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Caption: A simplified diagram of the B220-mediated B-cell receptor signaling pathway.
Experimental Protocol
This protocol outlines the key steps for successful Western blot detection of B220.
1. Sample Preparation (Cell Lysate)

Given that B220 is a membrane protein, a lysis buffer that can effectively solubilize cellular
membranes is crucial. RIPA (Radioimmunoprecipitation Assay) buffer is recommended for this
purpose.[4][5]

RIPA Lysis Buffer Recipe:

50 mM Tris-HCI, pH 7.4

150 mM NacCl

1% NP-40

0.5% Sodium Deoxycholate

0.1% SDS

1 mMEDTA
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e Add fresh protease and phosphatase inhibitors just before use.

Procedure:

e Wash cells with ice-cold PBS.

o Aspirate PBS and add ice-cold RIPA buffer.

o Scrape adherent cells and transfer the lysate to a microfuge tube.
 Incubate on ice for 30 minutes with occasional vortexing.

o Centrifuge at 14,000 x g for 15 minutes at 4°C.

o Transfer the supernatant (protein lysate) to a new tube.

o Determine the protein concentration using a BCA or Bradford protein assay.
2. SDS-PAGE

o Prepare protein samples by mixing the cell lysate with 4x Laemmli sample buffer and heating
at 95-100°C for 5-10 minutes.

e Load 20-40 ug of total protein per well onto a 7.5% polyacrylamide gel. The lower
percentage gel is recommended to achieve good resolution for the high molecular weight
B220 protein.

« Include a pre-stained protein ladder to monitor migration and transfer efficiency.
e Run the gel at 100-120 V until the dye front reaches the bottom.
3. Protein Transfer

» Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. A wet
transfer system is recommended for large proteins like B220.

e Perform the transfer at 100 V for 90-120 minutes in a cold room or on ice.

4. Immunodetection
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» Blocking: Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-Buffered Saline
with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

e Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in the
blocking buffer. This can be done for 2 hours at room temperature or overnight at 4°C.

e Washing: Wash the membrane three times for 10 minutes each with TBST.

e Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase
(HRP)-conjugated secondary antibody diluted in the blocking buffer for 1 hour at room
temperature.

» Washing: Repeat the washing step (three times for 10 minutes each with TBST).

e Detection: Use an Enhanced Chemiluminescence (ECL) substrate to detect the HRP signal.
Expose the membrane to X-ray film or use a digital imaging system.

Quantitative Data Summary

Parameter Recommendation

Sample Loading 20-40 pg of total protein lysate per well

Gel Percentage 7.5% SDS-PAGE

Primary Antibody Anti-B220/CD45R (Clone: RA3-6B2)

Primary Antibody Dilution 1:1,000 - 1:2,000

Incubation Time (Primary) 2 hours at room temperature or overnight at 4°C

Secondary Antibody HRP-conjugated Goat Anti-Rat I1gG

Secondary Antibody Dilution 1:5,000 - 1:10,000

Incubation Time (Secondary) 1 hour at room temperature

Blocking Buffer 5% non-fat dry milk or 5% BSA in TBST

. TBST (Tris-Buffered Saline with 0.1% Tween-
20)

Detection Method Enhanced Chemiluminescence (ECL)
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Western Blot Workflow

1. Sample Preparation
(RIPA Lysis)

2. SDS-PAGE
(7.5% Gel)

3. Protein Transfer
(Wet Transfer)

4. Blocking
(5% Milk/BSA in TBST)

5. Primary Antibody Incubation
(Anti-B220, 4°C Overnight)

6. Washing
(3x with TBST)

7. Secondary Antibody Incubation
(Anti-Rat HRP, RT 1hr)

8. Washing
(3x with TBST)

9. Detection
(ECL Substrate)

10. Data Analysis
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Caption: A flowchart illustrating the key steps in the Western blot protocol for B220 detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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